Cas no 318528-52-8 (4-Isopropyl-3-(trifluoromethyl)benzoic acid)

• Product Name: 4-Isopropyl-3-(trifluoromethyl)benzoic acid
• CAS No: 318528-52-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD28356823
• CID: 4780436
• Update Time: 2025-08-03

4-Isopropyl-3-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-isopropyl-3-(trifluoromethyl)benzoic acid
• GS2853
• 4-propan-2-yl-3-(trifluoromethyl)benzoic acid
• 4-Isopropyl-3-(trifluoromethyl)benzoic acid

• MDL： MFCD28356823
• Inchi： 1S/C11H11F3O2/c1-6(2)8-4-3-7(10(15)16)5-9(8)11(12,13)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： AYHGNAYRUYALRV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)O)C=CC=1C(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3

Additional information on 4-Isopropyl-3-(trifluoromethyl)benzoic acid

4-Isopropyl-3-(trifluoromethyl)benzoic acid (CAS No. 318528-52-8): An Overview and Recent Advances

4-Isopropyl-3-(trifluoromethyl)benzoic acid (CAS No. 318528-52-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique isopropyl and trifluoromethyl substituents, exhibits a range of interesting properties that make it a valuable building block for various applications.

The chemical structure of 4-Isopropyl-3-(trifluoromethyl)benzoic acid consists of a benzene ring with an isopropyl group at the 4-position and a trifluoromethyl group at the 3-position. The presence of these functional groups imparts distinct physical and chemical properties to the molecule. The trifluoromethyl group, in particular, is known for its electron-withdrawing effect, which can influence the reactivity and stability of the compound. This makes 4-Isopropyl-3-(trifluoromethyl)benzoic acid an attractive candidate for use in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

In recent years, there has been a surge in research focused on the synthesis and application of 4-Isopropyl-3-(trifluoromethyl)benzoic acid. One notable area of interest is its potential use in the development of new drugs. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of drug molecules, which are crucial factors in drug design. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 4-Isopropyl-3-(trifluoromethyl)benzoic acid showed promising activity as inhibitors of specific enzymes involved in cancer pathways.

Beyond pharmaceutical applications, 4-Isopropyl-3-(trifluoromethyl)benzoic acid has also found utility in materials science. Its unique combination of functional groups makes it suitable for the synthesis of polymers with enhanced thermal stability and mechanical strength. A recent study in the journal Macromolecules demonstrated that copolymers containing 4-Isopropyl-3-(trifluoromethyl)benzoic acid units exhibited improved thermal properties compared to their non-fluorinated counterparts.

The synthesis of 4-Isopropyl-3-(trifluoromethyl)benzoic acid has been optimized through various methodologies to improve yield and purity. One common approach involves the reaction of 3-trifluoromethylphenol with isopropyl bromide followed by oxidation to form the carboxylic acid. Advances in catalytic methods have further streamlined this process, making it more efficient and environmentally friendly.

In addition to its synthetic utility, 4-Isopropyl-3-(trifluoromethyl)benzoic acid has been explored for its potential as a ligand in coordination chemistry. Its ability to form stable complexes with metal ions has led to applications in catalysis and sensing technologies. For example, a study published in Inorganic Chemistry reported that complexes formed with 4-Isopropyl-3-(trifluoromethyl)benzoic acid exhibited high catalytic activity in C-H activation reactions.

The environmental impact of compounds like 4-Isopropyl-3-(trifluoromethyl)benzoic acid is another area of ongoing research. While fluorinated compounds are known for their durability, concerns about their persistence in the environment have prompted investigations into their biodegradability and toxicity. Recent studies have shown that under certain conditions, these compounds can be degraded by microorganisms, although further research is needed to fully understand their environmental fate.

In conclusion, 4-Isopropyl-3-(trifluoromethyl)benzoic acid (CAS No. 318528-52-8) is a multifaceted compound with a wide range of applications in medicinal chemistry, materials science, and coordination chemistry. Its unique chemical structure and properties make it an important building block for developing new drugs, advanced materials, and catalytic systems. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in modern scientific endeavors.